Cas no 10422-66-9 (Phenol, 5-amino-2-methyl-, sulfate (2:1) (salt))

Phenol, 5-amino-2-methyl-, sulfate (2:1) (salt) structure
10422-66-9 structure
Product Name:Phenol, 5-amino-2-methyl-, sulfate (2:1) (salt)
CAS No:10422-66-9
MF:C14H20N2O6S
MW:344.383402824402
CID:151700
PubChem ID:82618
Update Time:2025-04-19

Phenol, 5-amino-2-methyl-, sulfate (2:1) (salt) Chemical and Physical Properties

Names and Identifiers

    • Phenol, 5-amino-2-methyl-, sulfate (2:1) (salt)
    • bis(3-hydroxy-p-tolylammonium) sulphate
    • 5-amino-2-methylphenol sulfate (2:1)
    • 5-Amino-o-cresol hemisulfate (2:1)
    • p-Amino-o-cresol hemisulfate
    • Phenol, 5-amino-2-methyl-, sulfate (2:1)
    • Einecs 233-901-4
    • Bis(5-amino-o-cresol) sulfuric acid
    • MFCD19237198
    • DTXSID9065071
    • 10422-66-9
    • Inchi: 1S/2C7H9NO.H2O4S/c2*1-5-2-3-6(8)4-7(5)9;1-5(2,3)4/h2*2-4,9H,8H2,1H3;(H2,1,2,3,4)
    • InChI Key: DFXDIGLMOMCJFC-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.OC1C=C(C=CC=1C)N.OC1C=C(C=CC=1C)N

Computed Properties

  • Exact Mass: 344.1043
  • Monoisotopic Mass: 344.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 176A^2

Experimental Properties

  • Boiling Point: 268.6°C at 760 mmHg
  • Flash Point: 116.3°C
  • PSA: 167.1

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